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Compound of Interest

Compound Name: 2-(Thian-3-yl)propanoic acid
Cat. No.: B13153735
Get Quote

Introduction & Physicochemical Context

2-(Thian-3-yl)propanoic acid (MW: 174.26 g/mol ) is a sulfur-containing heterocyclic
carboxylic acid. Structurally, it consists of a saturated six-membered thiane
(tetrahydrothiopyran) ring substituted at the C3 position by a 2-propanoic acid moiety.

This molecule presents specific analytical challenges:

o Stereocomplexity: The molecule possesses two chiral centers: one at the C3 position of the
thiane ring and one at the

-carbon of the propanoic acid side chain. This results in four potential sterecisomers (two
pairs of enantiomers/diastereomers).

o Weak Chromophore: The lack of conjugated

-systems limits UV/Vis sensitivity, necessitating alternative detection methods (CAD, MS) or
low-wavelength UV monitoring.

+ Redox Sensitivity: The thioether sulfur is susceptible to oxidation, forming sulfoxides (
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) and sulfones (

), which must be monitored as degradation impurities.
Structural Representation[1][2]

e Formula:

o |[UPAC Name: 2-(Tetrahydro-2H-thiopyran-3-yl)propanoic acid

Identification Strategy (Spectroscopy)[3]
Nuclear Magnetic Resonance (NMR)

NMR is the primary tool for structural confirmation and diastereomer differentiation.
e Solvent:

or

« -NMR (400 MHz+):
o Diagnostic Signals:
= ppm (Broad s, 1H): Carboxylic acid proton (
).
= ppm (M, 4H): Protons adjacent to sulfur (
and
of thiane). The chemical shift is distinct due to the electronegativity of sulfur.
= ppm (d, 3H): Methyl group of the propanoic acid chain.
o Stereochemical Insight: The coupling constants (

-values) of the C3 proton on the thiane ring will reveal its axial/equatorial orientation,
helping distinguish diastereomers (e.g., anti vs. syn relationship between the ring and side
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chain).
e -NMR:

o Expect ~8 distinct carbon signals. The carbonyl carbon will appear

ppm. The C2 and C6 carbons (adjacent to S) will be deshielded relative to other ring
carbons (

ppm).

Mass Spectrometry (MS)

« lonization: Electrospray lonization (ESI) in Negative Mode (

) is preferred for carboxylic acids.

e Observed lons:
o Da.

» Fragmentation (MS/MS):
o Loss of

(44 Da)
Decarboxylation.

o Ring cleavage characteristic of thianes (e.g., loss of

or similar fragments depending on energy).

Infrared Spectroscopy (FT-IR)

o Key Bands:

stretch (Carboxylic acid dimer).
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o : Broad

stretch.

stretching vibrations (weak but diagnostic).

Purity & Assay Protocols (Chromatography)

Due to the weak UV chromophore, Charged Aerosol Detection (CAD) is recommended for the

most accurate "mass-balance" purity assessment. If CAD is unavailable, UV at 205 nm or LC-

MS are viable alternatives.

HPLC-CAD/UV Method (Achiral Purity)

This method separates the main analyte from synthesis byproducts and oxidative degradants

(sulfoxides).

Method Parameters:

COOH, improving retention).

Mobile Phase B: Acetonitrile.[1][2]

Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 um) or equivalent.

Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to suppress ionization of

e Gradient:
Time (min) %B
0.0 5
10.0 90
12.0 90
12.1 5
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| 15.0| 5|
e Flow Rate: 1.0 mL/min.[1]
e Temperature: 30°C.
» Detection:
o Primary: CAD (Nebulizer temp: 35°C).
o Secondary: UV @ 205 nm (Note: Use HPLC-grade acetonitrile to minimize baseline drift).
Sample Preparation:
e Dissolve 1 mg/mL in Water:Acetonitrile (50:50).

» Critical: Analyze immediately or store at 4°C to prevent spontaneous oxidation of the sulfur
atom.

GC-FID/IMS Method (Volatile Impurities)

Since carboxylic acids tail badly on GC columns, derivatization is required.
Derivatization Protocol (Methyl Esterification):

» Weigh 10 mg sample into a reaction vial.

e Add 1 mL of

in Methanol.

e Heat at 60°C for 30 minutes.

» Cool and extract with 1 mL Hexane.
* Inject the Hexane layer.

GC Conditions:

e Column: DB-5ms or HP-5 (30 m x 0.25 mm, 0.25 pym).
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* Inlet: 250°C, Split 20:1.
e Oven: 50°C (hold 1 min)
10°C/min
280°C.

o Detection: FID (300°C) or MS.

Chiral Analysis (Stereoisomer Separation)

Separating the four stereoisomers (two diastereomeric pairs) requires a polysaccharide-based
chiral stationary phase.

Method Development Logic:

o Diastereomer Separation: Achieved on standard C18 (Section 3.1) or the chiral column.
Diastereomers have different physical properties and often separate easily.

o Enantiomer Separation: Requires the chiral selector.

Recommended Protocol:

e Column: Daicel Chiralpak IC or AD-H (4.6 x 250 mm, 5 pum).

» Mode: Normal Phase (preferred for polar acids).

¢ Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1).
o Note: TFA is critical to sharpen the acidic peak.

e Flow Rate: 1.0 mL/min.[1]

o Detection: UV @ 210 nm.

o Expected Elution:

o Peak 1 & 2: Enantiomers of Diastereomer A (e.g., anti).
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o Peak 3 & 4: Enantiomers of Diastereomer B (e.g., syn).

Visualizations
Analytical Workflow Diagram

This diagram outlines the decision tree for characterizing the compound.

Crude 2-(Thian-3-yl)propanoic acid

Identity Confirmation Purity & Assay Stereochemical Analysis

1H/13C NMR LC-MS (ESI-) RP-HPLC (CAD/UV) GC-FID (Derivatized) Chiral HPLC (Normal Phase)
(Confirm Structure & Diastereomers) (MW: 173.2 m/z) (Quantify Oxidative Impurities) (Volatile Impurities) (Separate 4 Stereoisomers)

Click to download full resolution via product page

Figure 1: Analytical workflow for the complete characterization of thiane-derived acids.

Degradation Pathway (Oxidation)

The sulfur atom is the weak link. This diagram illustrates the oxidative degradation that the
HPLC method must detect.
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Figure 2: Oxidative degradation pathway. Sulfoxides are the primary impurity expected upon

storage.

Summary of Specifications (Data Table)

Acceptance Criteria

Attribute Method

(Example)

_ White to off-white solid or

Appearance Visual ) )

viscous oll

o Conforms to structure;
Identification NMR )
) integrals match

Major ion
Identification MS (ESI-)

Da
Assay (Purity) HPLC-CAD (area)

Report Diastereomeric Ratio
Chiral Purity Chiral HPLC (dr) & Enantiomeric Excess

(ee)

Residual Solvents

GC-Headspace

Conforms to ICH Q3C

Sulfoxide Content

HPLC-CAD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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